Cas no 1379948-71-6 (2-amino-1-(3,5-difluoro-2-hydroxyphenyl)ethan-1-one)

• Product Name: 2-amino-1-(3,5-difluoro-2-hydroxyphenyl)ethan-1-one
• CAS No: 1379948-71-6
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 6387658
• PubChem ID: 84770240
• Update Time: 2025-10-05

2-amino-1-(3,5-difluoro-2-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3,5-difluoro-2-hydroxyphenyl)ethan-1-one
• 2-Amino-1-(3,5-difluoro-2-hydroxyphenyl)ethanone
• Ethanone, 2-amino-1-(3,5-difluoro-2-hydroxyphenyl)-
• 1379948-71-6
• EN300-1867237

• Inchi： 1S/C8H7F2NO2/c9-4-1-5(7(12)3-11)8(13)6(10)2-4/h1-2,13H,3,11H2
• InChI Key： BJLGCEXSQHIWRI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=CC(F)=C1O)CN

Computed Properties

• Exact Mass: 187.04448479g/mol
• Monoisotopic Mass: 187.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.423±0.06 g/cm3(Predicted)
• Boiling Point: 284.9±40.0 °C(Predicted)
• pka: 5.87±0.48(Predicted)

Additional information on 2-amino-1-(3,5-difluoro-2-hydroxyphenyl)ethan-1-one

Research Brief on 2-amino-1-(3,5-difluoro-2-hydroxyphenyl)ethan-1-one (CAS: 1379948-71-6): Recent Advances and Applications

The compound 2-amino-1-(3,5-difluoro-2-hydroxyphenyl)ethan-1-one (CAS: 1379948-71-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated hydroxyphenyl scaffold, has demonstrated promising potential as a key intermediate in the synthesis of bioactive compounds and therapeutic agents. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-amino-1-(3,5-difluoro-2-hydroxyphenyl)ethan-1-one as a precursor for novel kinase inhibitors. The study highlighted its utility in the synthesis of compounds targeting the JAK-STAT pathway, which is implicated in inflammatory diseases and cancer. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure, resulting in derivatives with enhanced binding affinity and selectivity.

Another notable advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the development of antimicrobial agents. The study demonstrated that derivatives of 2-amino-1-(3,5-difluoro-2-hydroxyphenyl)ethan-1-one exhibited potent activity against multidrug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed through mechanistic studies and molecular docking simulations.

Beyond its therapeutic potential, recent research has also explored the compound's physicochemical properties and stability. A 2023 study in the Journal of Pharmaceutical Sciences analyzed its solubility and degradation kinetics under various conditions, providing valuable insights for formulation development. The findings suggested that the compound's stability could be significantly improved through the use of co-solvents and pH adjustment, which is critical for its application in drug delivery systems.

In summary, 2-amino-1-(3,5-difluoro-2-hydroxyphenyl)ethan-1-one (CAS: 1379948-71-6) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antimicrobial agent design, supported by robust experimental and computational evidence. Future research is expected to further explore its potential in targeted therapies and combination treatments, leveraging its unique structural features for enhanced efficacy and safety.